Cas no 2229266-42-4 (3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid
• CAS No: 2229266-42-4
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 6526928
• PubChem ID: 165631027
• Update Time: 2025-07-27

3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid
• 2229266-42-4
• 3-[2-methyl-4-(trifluoromethyl)phenyl]-1,2-oxazole-5-carboxylic acid
• EN300-1954592

• Inchi： 1S/C12H8F3NO3/c1-6-4-7(12(13,14)15)2-3-8(6)9-5-10(11(17)18)19-16-9/h2-5H,1H3,(H,17,18)
• InChI Key： HXXPVPDCENNTQW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=C(C(=O)O)ON=2)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 271.04562760g/mol
• Monoisotopic Mass: 271.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid

Introduction to 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 2229266-42-4) and Its Emerging Applications in Chemical Biology

3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid, identified by its CAS number 2229266-42-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. The presence of a trifluoromethyl group and an oxazole core provides this molecule with enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug discovery and development. This introduction explores the compound's chemical properties, its potential biological activities, and recent advancements in its application within pharmaceutical research.

The molecular structure of 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid encompasses a phenyl ring substituted with a methyl group at the 2-position and a trifluoromethyl group at the 4-position, linked to an oxazole ring at the 5-position. The oxazole moiety is known for its role as a bioisostere of pyridine, often found in biologically active molecules due to its ability to engage in hydrogen bonding and π-stacking interactions. The trifluoromethyl group further enhances the compound's binding affinity by increasing hydrophobicity and electronic modulation.

In recent years, the pharmaceutical industry has increasingly focused on leveraging fluorinated compounds to improve drug efficacy and pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can lead to modifications in metabolic stability, lipophilicity, and receptor binding affinity. The trifluoromethyl group in 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid is particularly noteworthy for its ability to enhance binding interactions with biological targets, a phenomenon often referred to as "fluorine effect." This has spurred extensive research into its potential applications in medicinal chemistry.

One of the most compelling areas of investigation involving this compound is its role as a scaffold for developing novel therapeutic agents. The oxazole ring's structural flexibility allows for modifications at multiple positions, enabling chemists to tailor the molecule for specific biological targets. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in inflammatory diseases and cancer. The methyl substituent at the 2-position of the phenyl ring further contributes to fine-tuning the electronic properties of the molecule, enhancing its interaction with biological targets.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid. Machine learning algorithms have been employed to predict binding affinities and identify optimal structural modifications, accelerating the drug discovery process. These computational tools have enabled researchers to explore large chemical spaces efficiently, leading to the identification of novel analogs with enhanced biological activity. Such innovations underscore the growing importance of interdisciplinary approaches in modern pharmaceutical research.

The compound's potential extends beyond traditional small-molecule drug development. Its unique structural features make it a valuable tool for probing biological mechanisms and understanding receptor-ligand interactions. For example, radiolabeled derivatives of this molecule have been used in preclinical studies to investigate their binding kinetics and distribution patterns in vivo. These studies provide critical insights into how such compounds interact with biological systems, guiding future drug design efforts.

Another emerging application of 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid is in the field of agrochemicals. Fluorinated compounds are known for their improved stability against environmental degradation, making them ideal candidates for developing next-generation pesticides and herbicides. The oxazole core is particularly relevant here due to its presence in several commercially successful agrochemicals that target plant pathogens. By incorporating this motif into new molecules, researchers aim to develop more effective and sustainable solutions for crop protection.

The synthesis of 3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Key synthetic strategies include multi-step organic transformations involving cross-coupling reactions, cyclization processes, and fluorination techniques. These methods have been refined over time through collaboration between academic researchers and industrial chemists, ensuring high yields and purity levels essential for pharmaceutical applications.

In conclusion,3-2-methyl-4-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 2229266-42) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features—particularly the presence of a trifluoromethyl group and an oxazole core—make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Recent research highlights its potential in modulating enzyme activities and receptor interactions, while computational tools continue to aid in optimizing its pharmacological properties. As synthetic methodologies advance further,3-methyl-substituted phenyl oxazoles will likely play an increasingly pivotal role in shaping future generations of pharmaceuticals.